Cas no 2098005-64-0 (3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine)

• Product Name: 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine
• CAS No: 2098005-64-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 4774772
• Update Time: 2025-05-19

3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine
• 3-[3a-(methoxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]propan-1-amine
• 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine

• Inchi： 1S/C12H24N2O/c1-15-10-12-5-2-4-11(12)8-14(9-12)7-3-6-13/h11H,2-10,13H2,1H3
• InChI Key： YXFZTBPJGIGWEJ-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(CCCN)CC1CCC2

Computed Properties

• Exact Mass: 212.188863393 g/mol
• Monoisotopic Mass: 212.188863393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5
• Molecular Weight: 212.33

Additional information on 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine

3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine: A Comprehensive Overview

The compound with CAS No 2098005-64-0, known as 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine is characterized by a hexahydrocyclopenta[c]pyrrole ring system, which is a bicyclic structure with five-membered rings. The presence of a methoxymethyl group at the 3a position introduces additional complexity to the molecule. This structure contributes to its unique physical and chemical properties, including its solubility, stability, and reactivity. Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry due to their potential to interact with biological targets in novel ways.

Synthesis and Manufacturing

The synthesis of CAS No 2098005-64-0 involves a multi-step process that typically begins with the preparation of the hexahydrocyclopenta[c]pyrrole core. This is followed by functionalization at the 3a position with a methoxymethyl group and subsequent coupling with a propaneamine moiety. Advanced techniques such as stereoselective catalysis and microwave-assisted synthesis have been employed to optimize the production process. These methods not only enhance yield but also improve the overall efficiency of the manufacturing process.

Biological Activity and Applications

Research into 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine has revealed promising biological activities, particularly in the context of central nervous system disorders. Preclinical studies suggest that this compound may possess neuroprotective properties, making it a potential candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its ability to modulate specific neurotransmitter systems has been explored in recent clinical trials.

Latest Research Findings

In recent years, there has been a surge in research focusing on CAS No 2098005-64-0 due to its unique pharmacokinetic profile. Studies conducted by leading institutions have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, advancements in computational chemistry have enabled researchers to predict its binding affinities to various biological targets with high accuracy.

Conclusion

In summary, 3-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-amine (CAS No 2098005-64-0) is a compound with significant potential in the pharmaceutical industry. Its intricate structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, we can expect further insights into its therapeutic applications and optimization strategies.